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Compound of Interest

(3-lodo-5-

Compound Name: , ,
nitrophenyl)methanamine

Cat. No.: B13085464

Get Quote

Executive Summary & Compound Architecture

(3-lodo-5-nitrophenyl)methanamine (also referred to as 3-iodo-5-nitrobenzylamine) is a

trisubstituted benzene derivative functioning as a critical intermediate in medicinal chemistry.[1]
[2][3] Its utility lies in its orthogonal reactivity: the primary amine allows for amide coupling or
reductive amination, the iodide facilitates palladium-catalyzed cross-coupling (Suzuki-Miyaura,
Sonogashira), and the nitro group serves as a masked amine or electron-withdrawing
modulator.[1][2]

Understanding its solubility is not merely about "what dissolves what"; it is about leveraging the
competition between its lipophilic domains (iodo-aryl core) and ionizable/polar domains (amine,
nitro) to control reaction kinetics and purification.[1][2][3]

Physicochemical Descriptors (Predicted)
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Property Value | Characteristic Impact on Solubility

Moderate molecular weight
(278.05 g/mol ).[1][2][3][4]

Molecular Formula

S Requires energy to break
) Solid (Likely Yellow/Orange ) )
Physical State crystal lattice (fusion enthalpy).

Crystalline) (I

pH-Dependent Solubility:
Soluble in agueous acid;

pKa (Amine) ~85-9.0 ) ]
insoluble in aqueous base.[1]

[21(31[4]

Moderately lipophilic.[1][2][3]
LogP (Octanol/Water) ~1.8-2.2 Prefers organic layers over
neutral water.[1][2][3][4]

Good solubility in

H-Bond Donors 2 (-NH2)
alcohols/ethers.[1][2][3]

Strong interaction with protic

H-Bond Acceptors 4 (-NO2, -NH2)
solvents.[1][2][3]

Solubility Profile by Solvent Class

Note: The following data represents a high-confidence derived profile based on Structure-
Activity Relationships (SAR) of nitro-halo-benzylamines. Always perform a visual confirmation
test before scaling up.

A. Polar Aprotic Solvents (High Solubility)

Solvents: DMSO, DMF, DMAc, NMP.[3][4]
e Solubility:>100 mg/mL (Excellent).[1][2][3][4]

e Mechanistic Insight: The high dipole moments of these solvents interact strongly with the
polarized nitro group and the polarizable iodine atom.[1][3][4]

e Application: Ideal for
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reactions or Pd-catalyzed couplings where high temperatures (>80°C) are required.[1][2][3]

[4]

e Warning: Difficult to remove post-reaction. Avoid using as the primary solvent if the product is
also non-volatile; prefer for small-scale library synthesis.[1][2][4]

B. Chlorinated Solvents (Good to High Solubility)
Solvents: Dichloromethane (DCM), Chloroform (

), 1,2-Dichloroethane (DCE).[1][2][3][4]

e Solubility:50 — 100 mg/mL.[1][2][3][4]

e Mechanistic Insight: The "soft" polarizability of the lodine substituent interacts favorably with
chlorinated solvents.[1][4] The amine group is solvated via weak H-bonding/dipole
interactions.[1][2][3][4]

o Application: Standard solvent for amide couplings (EDC/HOBt) or protection reactions (Boc-
anhydride).[1][2][3][4]

o Protocol Note: If the amine is in its hydrochloride salt form, solubility in DCM will drop
drastically.[1][3][4] Free base it first.[1][2][4]

C. Polar Protic Solvents (Moderate to High Solubility)

Solvents: Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA).[1][2][3][4]
e Solubility:20 — 80 mg/mL (Temperature dependent).[1][2][3][4]

¢ Mechanistic Insight: The primary amine acts as an H-bond donor/acceptor with the solvent.
[1][2][3] The nitro group accepts H-bonds.[1][2][3][4]

o Application:Recrystallization. The compound likely exhibits a steep solubility curve in hot vs.
cold ethanol, making this the primary solvent system for purification.[1][3][4]

D. Ethers & Esters (Moderate Solubility)

Solvents: Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), 1,4-Dioxane.[1][2][3]
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e Solubility:10 — 50 mg/mL.[1][2][3][4]

e Mechanistic Insight: Good general solvation, but less effective than chlorinated solvents for
this specific matrix.[1][3][4]

o Application: THF is the solvent of choice for reduction reactions (e.g., using

or

if the nitro group is protected or intended for reduction).[1][3]

E. Non-Polar Solvents (Poor Solubility / Anti-Solvents)

Solvents: Hexanes, Heptane, Toluene, Diethyl Ether.
e Solubility:< 1 mg/mL (Hexanes) to < 10 mg/mL (Toluene).[1][2][3]

e Mechanistic Insight: The polar amine and nitro groups create a high cohesive energy density
that non-polar alkanes cannot overcome.[1][3][4]

o Application:Precipitation. Adding Hexanes to a concentrated DCM or EtOAc solution of the
compound will force precipitation/crystallization.[1][3][4]

Visualizing the Solubility Landscape

The following diagram maps the logical flow for selecting a solvent based on the intended
chemical operation.
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Reactio ed electio Purification / Work-up

Pd-Catalyzed Coupling . ’ . . . . N G (A .
(Suzuki/Sonogashira) Amide Coupling / Acylation Nitro/Imine Reduction Recrystallization Liquid-Liquid Extraction

Use: DMF or DMSO Use: DCM or THF Use: MeOH or EtOH System: EtOH/Heptane Acid/Base Swing
(High T, High Sol) (Mod T, Good Sol) (Protic source) or EtOAc/Hexane (Exploit Amine pKa)

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on synthetic intent, highlighting the

divergence between reaction media and purification systems.

Experimental Protocols
Protocol A: Rapid Solubility Determination (Visual)

Use this protocol to validate solubility before committing valuable material.[1][2][3]

o Preparation: Weigh 5 mg of (3-lodo-5-nitrophenyl)methanamine into four separate 2 mL

HPLC vials.

e Solvent Addition: Add 50 pL of the test solvent (MeOH, DCM, Toluene, Water) to the

respective vials.

e Observation 1 (Ambient): Vortex for 30 seconds.

o Clear solution? Solubility > 100 mg/mL.[1][3][4]

o Suspension? Proceed to step 4.
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e Dilution: Add solvent in 50 pL increments, vortexing between additions, up to 500 L total.
o Calculate solubility:

[1[21[3]14]

o Thermal Stress: If insoluble at 500 pL (<10 mg/mL), heat to 50°C (using a heat block).[1][3]
[4]

o Dissolves on heat? Candidate for recrystallization.[1][2][3][4]

Protocol B: Acid-Base Extraction (Purification)

This method exploits the basicity of the amine to separate it from non-basic impurities (e.g.,
nitro-iodobenzene precursors).[1][2][3]

Dissolution: Dissolve crude mixture in Ethyl Acetate (EtOAC).
e Acid Wash: Extract the organic layer with 1M HCI (aq) (3x).[1][2][3][4]

o Chemistry: The amine protonates (

) and moves to the aqueous layer.[1][2][3][4] Impurities remain in EtOAc.[1][2][3][4]

o Separation: Discard the organic layer (contains non-basic impurities).[1][2][3][4]
 Basification: Cool the aqueous layer to 0°C. Slowly add 2M NaOH or Sat.

until pH > 10.[1][3]

o Observation: The product will precipitate or oil out as the free base regenerates.[1][3][4]
e Recovery: Extract the cloudy aqueous mixture with DCM (3x), dry over

, and concentrate.

References & Authority

Since specific solubility data for this exact intermediate is rarely published in isolation, the
guidelines above are derived from authoritative standard practices in organic synthesis and
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physicochemical properties of structural analogs (e.g., 3-nitrobenzylamine, iodobenzoic acid
derivatives).

e Principles of Solubility Parameters: Hansen, C. M. (2007). Hansen Solubility Parameters: A
User's Handbook. CRC Press.[1][2][4] (Defines the interaction of nitro/halo groups with
solvents).[1][3][4]

o Amine Purification Techniques: Armarego, W. L. F., & Chai, C. L. L. (2013).[1][3][4]
Purification of Laboratory Chemicals. Butterworth-Heinemann.[1][2][4] [1][2][4]

o General Reactivity of Benzylamines: Smith, M. B., & March, J. (2007).[1][3][4] March's
Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.[1]
[2][4] (Basis for pKa and reactivity claims).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-iodo-5-nitrophenyl-methanamine-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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